80-39-7

N-Ethyl-P-toluenesulfonamide

In Stock

• CAS RN:
• 80-39-7

• Formula:
• C9H13NO2S

• InChI:
• InChI=1S/C9H13NO2S/c1-3-10-13(11,12)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3

• InChIKey:
• OHPZPBNDOVQJMH-UHFFFAOYSA-N

• Platelets (from dilute alcohol or ligroin) or off-white solid. (NTP, 1992)
  Toluene ethylsulfonamide is a viscous slightly yellow liquid. (NTP, 1992)

Pinocembrin

In Stock

• CAS RN:
• 480-39-7

• Formula:
• C15H12O4

• InChI:
• InChI=1S/C15H12O4/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-7,13,16-17H,8H2/t13-/m0/s1

• InChIKey:
• URFCJEUYXNAHFI-ZDUSSCGKSA-N

• Pinocembrin is a flavonoid that has been found in Eucalyptus, and has diverse biological activities. It induces apoptosis in, and inhibits the migration of, SKOV3 ovarian cancer cells when used at a concentration of 200 µM. Pinocembrin (5 mg/kg) reduces lesion volume, as well as brain microglial activation and production of IL-1β, IL-6, and TNF-α in a mouse model of collagenase-induced intracerebral hemorrhage (ICH). It prevents increases in plasma and kidney malondialdehyde (MDA) levels, glomeruli lobulation, mesangial expansion, and tubule vacuolization and occlusion, and it decreases hepatic cholesterol, triglyceride, and LDL levels in a rat model of diabetic nephropathy. Pinocembrin (20 and 50 mg/kg) reduces pulmonary edema, as well as neutrophil, lymphocyte, and macrophage infiltration in a mouse model of LPS-induced lung injury.
  It is an anti-inflammatory. ...

(1-methyl-4-methylidenecyclohexyl)methanol

In Stock

• CAS RN:
• 5680-39-7

• Formula:
• C9H16O

• InChI:
• InChI=1S/C9H16O/c1-8-3-5-9(2,7-10)6-4-8/h10H,1,3-7H2,2H3

• InChIKey:
• HVBIYBPISLKOOD-UHFFFAOYSA-N

• (1-methyl-4-methylidenecyclohexyl)methanol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.

Titanium, dichlorooxo-

Usually In Stock

• CAS RN:
• 13780-39-7

• Formula:
• Cl2H2OTi

• InChI:
• InChI=1S/2ClH.O.Ti/h2*1H;;

• InChIKey:
• FRYLSAGYQXAKIV-UHFFFAOYSA-N

• Titanium, dichlorooxo- is a useful research compound. Its molecular formula is Cl2H2OTi and its molecular weight is 136.79 g/mol. The purity is usually 95%.

Methyl (4R)-1-methyl-4-propyl-L-prolinate

In Stock

• CAS RN:
• 13380-39-7

• Formula:
• C10H19NO2

• InChI:
• InChI=1S/C10H19NO2/c1-4-5-8-6-9(10(12)13-3)11(2)7-8/h8-9H,4-7H2,1-3H3/t8-,9+/m1/s1

• InChIKey:
• BWWDKXMHDNDMEB-BDAKNGLRSA-N

• Methyl (4R)-1-methyl-4-propyl-L-prolinate, also known as Methyl (4R)-1-methyl-4-propyl-L-prolinate, is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.267. The purity is usually 95%.

Laminaribiose

In Stock

• CAS RN:
• 34980-39-7

• Formula:
• C12H22O11

• InChI:
• InChI=1S/C12H22O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h2,4-13,15-21H,1,3H2/t4-,5+,6-,7-,8-,9+,10-,11-,12+/m1/s1

• InChIKey:
• YGEHCIVVZVBCLE-CRLSIFLLSA-N

• Laminaribiose, also known as Laminaribiose, is a useful research compound. Its molecular formula is C12H22O11 and its molecular weight is 342.3 g/mol. The purity is usually 95%.

[2-(3-Amino-phenyl)-thiazol-4-YL]-methanol

In Stock

• CAS RN:
• 885280-39-7

• Formula:
• C10H10N2OS

• InChI:
• InChI=1S/C10H10N2OS/c11-8-3-1-2-7(4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5,11H2

• InChIKey:
• ATLJYEMCIHJKSH-UHFFFAOYSA-N

• [2-(3-Amino-phenyl)-thiazol-4-YL]-methanol is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.27 g/mol. The purity is usually 95%.

1-[5-(4-Bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(4-chlorophenyl)methyl]indol-3-yl]sulfanylethanone

In Stock

• CAS RN:
• 681280-39-7

• Formula:
• C32H24BrClFN3OS

• InChI:
• InChI=1S/C32H24BrClFN3OS/c33-24-11-7-22(8-12-24)28-17-30(23-9-15-26(35)16-10-23)38(36-28)32(39)20-40-31-19-37(29-4-2-1-3-27(29)31)18-21-5-13-25(34)14-6-21/h1-16,19,30H,17-18,20H2

• InChIKey:
• YCRBGBSIFPQYAB-UHFFFAOYSA-N

• 1-[5-(4-Bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(4-chlorophenyl)methyl]indol-3-yl]sulfanylethanone is a useful research compound. Its molecular formula is C32H24BrClFN3OS and its molecular weight is 632.98. The purity is usually 95%.

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851980-39-7

• Formula:
• C18H19N3O3S

• InChI:
• InChI=1S/C18H19N3O3S/c1-10-5-6-15-16(11(10)2)19-18(25-15)21-20-17(22)12-7-13(23-3)9-14(8-12)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)

• InChIKey:
• HCRFDKGRNHDREP-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C18H19N3O3S and its molecular weight is 357.43. The purity is usually 95%.

ethyl 2-((3-(4-chlorophenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate

In Stock

• CAS RN:
• 869080-39-7

• Formula:
• C20H17ClO5

• InChI:
• InChI=1S/C20H17ClO5/c1-3-24-18(22)11-25-15-8-9-16-12(2)19(20(23)26-17(16)10-15)13-4-6-14(21)7-5-13/h4-10H,3,11H2,1-2H3

• InChIKey:
• ZXVVGSNDNMAPFH-UHFFFAOYSA-N

• Ethyl 2-((3-(4-chlorophenyl)-4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetate is a useful research compound. Its molecular formula is C20H17ClO5 and its molecular weight is 372.8. The purity is usually 95%.

2-(2,3-Dimethoxybenzoyl)pyridine

In Stock

• CAS RN:
• 898780-39-7

• Formula:
• C14H13NO3

• InChI:
• InChI=1S/C14H13NO3/c1-17-12-8-5-6-10(14(12)18-2)13(16)11-7-3-4-9-15-11/h3-9H,1-2H3

• InChIKey:
• YCARGEZAUQNYPC-UHFFFAOYSA-N

• 2-(2,3-Dimethoxybenzoyl)pyridine is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.

5-(4-tert-butylbenzoyl)-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• CAS RN:
• 330180-39-7

• Formula:
• C23H23NOS3

• InChI:
• InChI=1S/C23H23NOS3/c1-22(2,3)15-12-10-14(11-13-15)20(25)24-17-9-7-6-8-16(17)18-19(23(24,4)5)27-28-21(18)26/h6-13H,1-5H3

• InChIKey:
• BNFAIYNHQZBUPD-UHFFFAOYSA-N

• 5-(4-tert-butylbenzoyl)-4,4-dimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione is a useful research compound. Its molecular formula is C23H23NOS3 and its molecular weight is 425.6g/mol. The purity is usually 95%.

N-(6-((4,5-Dicyano-1-methyl-1H-imidazol-2-yl)diazenyl)-1-methyl-1,2,3,4-tetrahydroquinolin-7-yl)-1,1,1-trifluoromethanesulfonamide

In Stock

• CAS RN:
• 848080-39-7

• Formula:
• C17H15F3N8O2S

• InChI:
• InChI=1S/C17H15F3N8O2S/c1-27-5-3-4-10-6-11(12(7-14(10)27)26-31(29,30)17(18,19)20)24-25-16-23-13(8-21)15(9-22)28(16)2/h6-7,26H,3-5H2,1-2H3

• InChIKey:
• OACRUYJUWSOVQU-UHFFFAOYSA-N

• N-(6-((4,5-Dicyano-1-methyl-1H-imidazol-2-yl)diazenyl)-1-methyl-1,2,3,4-tetrahydroquinolin-7-yl)-1,1,1-trifluoromethanesulfonamide is a useful research compound. Its molecular formula is C17H15F3N8O2S and its molecular weight is 452.4 g/mol. The purity is usually 95%.

(R)-Boc-2-amino-3-ethyl-pentanoic acid

In Stock

• CAS RN:
• 1310680-39-7

• Formula:
• C12H23NO4

• InChI:
• InChI=1S/C12H23NO4/c1-6-8(7-2)9(10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m1/s1

• InChIKey:
• IWFUADFCRJVRNH-SECBINFHSA-N

• (R)-Boc-2-amino-3-ethyl-pentanoic acid is a useful research compound. Its molecular formula is C12H23NO4 and its molecular weight is 245.32 g/mol. The purity is usually 95%.

(3,4-Difluorophenyl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797080-39-7

• Formula:
• C16H21F2NO3S

• InChI:
• InChI=1S/C16H21F2NO3S/c1-11(2)10-23(21,22)13-5-7-19(8-6-13)16(20)12-3-4-14(17)15(18)9-12/h3-4,9,11,13H,5-8,10H2,1-2H3

• InChIKey:
• NAOHWAZCGQEZPX-UHFFFAOYSA-N

• (3,4-Difluorophenyl)(4-(isobutylsulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H21F2NO3S and its molecular weight is 345.4. The purity is usually 95%.

5-Bromo-3-iodo-imidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 1823380-39-7

• Formula:
• C7H4BrIN2

• InChI:
• InChI=1S/C7H4BrIN2/c8-5-2-1-3-7-10-4-6(9)11(5)7/h1-4H

• InChIKey:
• HFOYQYSQYCGGBV-UHFFFAOYSA-N

• 5-Bromo-3-iodo-imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H4BrIN2 and its molecular weight is 322.93 g/mol. The purity is usually 95%.

2-Bromo-3-ethoxybenzaldehyde

In Stock

• CAS RN:
• 1221180-39-7

• Formula:
• C9H9BrO2

• InChI:
• InChI=1S/C9H9BrO2/c1-2-12-8-5-3-4-7(6-11)9(8)10/h3-6H,2H2,1H3

• InChIKey:
• XBOOGQYEYQDAEI-UHFFFAOYSA-N

• 2-Bromo-3-ethoxybenzaldehyde is a useful research compound. Its molecular formula is C9H9BrO2 and its molecular weight is 229.07 g/mol. The purity is usually 95%.

2-Isopropyl-4-methylfuran-3-carboxylic acid

In Stock

• CAS RN:
• 2219380-39-7

• Formula:
• C9H12O3

• InChI:
• InChI=1S/C9H12O3/c1-5(2)8-7(9(10)11)6(3)4-12-8/h4-5H,1-3H3,(H,10,11)

• InChIKey:
• MAELZIWFXVQDNZ-UHFFFAOYSA-N

• 2-Isopropyl-4-methylfuran-3-carboxylic acid is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.192. The purity is usually 95%.

2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid

Usually In Stock

• CAS RN:
• 2248280-39-7

• Formula:
• C8H11F3O3

• InChI:
• InChI=1S/C8H11F3O3/c1-4(7(12)13)5-2-3-6(14-5)8(9,10)11/h4-6H,2-3H2,1H3,(H,12,13)

• InChIKey:
• XOFCIJCKEYIGQW-UHFFFAOYSA-N

• 2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid is a useful research compound. Its molecular formula is C8H11F3O3 and its molecular weight is 212.168. The purity is usually 95%.